Cas no 1638768-52-1 (7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde)

• Product Name: 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde
• CAS No: 1638768-52-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4612289
• Update Time: 2025-06-08

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde
• 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxaldehyde, 7-methyl-

• Inchi： 1S/C8H7N3O/c1-11-3-2-6-7(4-12)9-5-10-8(6)11/h2-5H,1H3
• InChI Key： VNDJWGQXOMGBQQ-UHFFFAOYSA-N
• SMILES： C1=NC(C=O)=C2C=CN(C)C2=N1

Additional information on 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 1638768-52-1): A Key Intermediate in Modern Pharmaceutical Research

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde, identified by its CAS number 1638768-52-1, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. The unique structural framework of this compound, featuring a fused pyrrole-pyrimidine system with a formyl group at the 4-position, makes it an invaluable scaffold for medicinal chemists.

The< strong>pyrrolo[2,3-d]pyrimidine core is a privileged structure in drug discovery, renowned for its ability to interact with a wide range of biological targets. Its aromaticity and planarity allow for favorable binding interactions with enzymes and receptors, making it an excellent candidate for developing small-molecule inhibitors. The presence of the< strong>methyl group at the 7-position and the aldehyde functionality at the 4-position further enhances its versatility, enabling diverse functionalization strategies through condensation, oxidation, or reduction reactions.

In recent years, significant advancements have been made in leveraging< strong>7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde as a building block for novel therapeutic agents. One particularly noteworthy area of research involves its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often implicated in cancer progression. By modifying the< strong>pyrrolo[2,3-d]pyrimidine scaffold, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks.

A notable example is the synthesis of inhibitors targeting Bruton's tyrosine kinase (BTK), which is overexpressed in certain types of leukemia and autoimmune diseases. Studies have demonstrated that derivatives of< strong>7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde can be functionalized to produce potent BTK inhibitors with improved pharmacokinetic properties. These findings highlight the compound's potential as a lead structure for developing next-generation therapeutics.

The aldehyde group in< strong>7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde also facilitates the formation of Schiff bases and other imine derivatives, which have shown promise in various biological applications. Schiff bases are particularly interesting due to their ability to chelate metal ions and modulate enzyme activity. For instance, metal complexes derived from this compound have been investigated for their antimicrobial and anti-inflammatory properties. The flexibility provided by the< strong>methyl substituent allows for fine-tuning of electronic and steric properties, enabling the design of molecules with tailored biological activities.

In addition to its role in oncology research, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde has found applications in the development of treatments for neurodegenerative diseases. The pyrrolo[2,3-d]pyrimidine scaffold is structurally analogous to certain natural products known to exhibit neuroprotective effects. Researchers have hypothesized that by incorporating this motif into synthetic molecules, they can mimic the biological activities of these natural compounds while improving pharmacological profiles. Preliminary studies suggest that derivatives of this compound can modulate neurotransmitter systems and protect against neuronal damage caused by oxidative stress.

The synthesis of< strong>7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde itself presents an interesting challenge due to its complex heterocyclic system. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group transformations. However, recent advances in catalytic methods have enabled more efficient and scalable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the scaffold with high precision.

The growing interest in this compound has also spurred innovation in computational chemistry approaches. Molecular modeling studies have been instrumental in understanding how different substituents on the< strong>pyrrolo[2,3-d]pyrimidine core influence binding affinity to biological targets. These insights have guided rational drug design efforts, allowing researchers to predictively optimize lead structures before experimental synthesis. Such computational strategies are particularly valuable when dealing with complex molecular systems where experimental screening may be costly or time-consuming.

In conclusion,< strong>7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 1638768-52-1) represents a versatile and powerful intermediate in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting a wide range of diseases. With ongoing advancements in synthetic methodologies and computational techniques,< strong>this compound is poised to remain at the forefront of medicinal chemistry innovation for years to come.